Cas no 1171919-00-8 (2-Chloro-3,5-diiodopyridin-4-amine)

2-Chloro-3,5-diiodopyridin-4-amine structure
1171919-00-8 structure
Product Name:2-Chloro-3,5-diiodopyridin-4-amine
CAS No:1171919-00-8
MF:C5H3ClI2N2
MW:380.352664232254
MDL:MFCD12498707
CID:1070305
PubChem ID:45588299
Update Time:2025-04-20

2-Chloro-3,5-diiodopyridin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-3,5-diiodopyridin-4-amine
    • 2-Chloro-3,5-diiodo-4-pyridinamine
    • 2-Chloro-3,5-diiodo-4-pyridineamine
    • C5H3ClI2N2
    • chlorodiiodopyridinamine
    • 9840AC
    • 4-amino-2-chloro-3,5-diiodopyridine
    • FCH1366818
    • SB11837
    • RP17116
    • 4-Pyridinamine, 2-chloro-3,5-diiodo-
    • OR301296
    • Y6687
    • ST24040275
    • 2-Chloro-3,5-diiodo-4-pyridinamine, AldrichCPR
    • A893431
    • MFCD12498707
    • DTXSID301296368
    • WWB91900
    • FD-0700
    • SY234002
    • AMY33586
    • CS-0051977
    • DB-111972
    • AKOS005072763
    • 1171919-00-8
    • MDL: MFCD12498707
    • Inchi: 1S/C5H3ClI2N2/c6-5-3(8)4(9)2(7)1-10-5/h1H,(H2,9,10)
    • InChI Key: ADBYPUPWCVKWCP-UHFFFAOYSA-N
    • SMILES: IC1C(=NC=C(C=1N)I)Cl

Computed Properties

  • Exact Mass: 379.80742g/mol
  • Monoisotopic Mass: 379.80742g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9
  • XLogP3: 2.4

Experimental Properties

  • Melting Point: 158-159°

2-Chloro-3,5-diiodopyridin-4-amine Security Information

  • HazardClass:IRRITANT

2-Chloro-3,5-diiodopyridin-4-amine Pricemore >>

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2-Chloro-3,5-diiodopyridin-4-amine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium acetate ,  Iodine chloride Solvents: Acetic acid ;  4 h, rt → 70 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
Reference
Synthesis, crystal structure, molecular docking and antimicrobial evaluation of new pyrrolo[3,2-c]pyridine derivatives
Jose, Gilish; Suresha Kumara, T. H.; Nagendrappa, Gopalpur; Sowmya, H. B. V.; Jasinski, Jerry P.; et al, Journal of Molecular Structure, 2015, 1081, 85-95

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium acetate ,  Iodine chloride Solvents: Water ;  4 d, pH 5.5, 75 °C
1.2 Reagents: Sodium carbonate Solvents: Water ;  pH 7 - 8, rt
1.3 Reagents: Sodium thiosulfate Solvents: Water ;  rt
Reference
Palladium-Catalyzed Synthesis of 2,3-Disubstituted 5-Azaindoles via Heteroannulation Reaction and of 2-Substituted 5-Azaindoles through Domino Sila-Sonogashira/5-Endo Cyclization
Livecchi, Marion; Calvet, Geraldine; Schmidt, Frederic, Journal of Organic Chemistry, 2012, 77(11), 5006-5016

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium acetate ,  Iodine chloride Solvents: Acetic acid ;  4 h, rt → 70 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
Reference
New polyfunctional imidazo[4,5-C]pyridine motifs: Synthesis, crystal studies, docking studies and antimicrobial evaluation
Jose, Gilish; Suresha Kumara, T. H.; Nagendrappa, Gopalpur; Sowmya, H. B. V.; Jasinski, Jerry P.; et al, European Journal of Medicinal Chemistry, 2014, 77, 288-297

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium acetate ,  Iodine chloride Solvents: Acetic acid ;  4 h, 70 °C
Reference
Synthesis, molecular docking, antimycobacterial and antimicrobial evaluation of new pyrrolo[3,2-c]pyridine Mannich bases
Jose, Gilish ; Suresha Kumara, Tholappanavara H.; Sowmya, Haliwana B. V.; Sriram, Dharmarajan; Guru Row, Tayur N.; et al, European Journal of Medicinal Chemistry, 2017, 131, 275-288

2-Chloro-3,5-diiodopyridin-4-amine Raw materials

2-Chloro-3,5-diiodopyridin-4-amine Preparation Products

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